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Compound of Interest

Compound Name: (5-Methyl-2-nitrophenyl)methanol

Cat. No.: B1581344

An In-Depth Technical Guide to (5-Methyl-2-nitrophenyl)methanol for Researchers and Drug
Development Professionals

Introduction: A Versatile Nitroaromatic Building
Block

(5-Methyl-2-nitrophenyl)methanol, also known as 5-Methyl-2-nitrobenzyl alcohol, is a key
organic intermediate characterized by a benzene ring substituted with a methyl, a nitro, and a
hydroxymethyl group. Its unique structural arrangement, with the nitro group positioned ortho to
the alcohol and para to the methyl group, makes it a valuable and versatile building block in
synthetic organic chemistry. The presence of these distinct functional groups allows for a wide
range of chemical transformations, positioning it as a critical precursor in the synthesis of
pharmaceuticals, agrochemicals, and fine chemicals.

This guide provides an in-depth overview of (5-Methyl-2-nitrophenyl)methanol, covering its
commercial availability, synthesis, applications, and essential quality control protocols. It is
designed to serve as a comprehensive resource for researchers, scientists, and professionals
involved in drug discovery and chemical process development.

Physicochemical Properties
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Property Value

CAS Number 66424-92-8[1][2][3][4]

Molecular Formula C8HINO3J[1][2][3]

Molecular Weight 167.16 g/mol [1]

Appearance Yellow-orange powder or solid[1][2]

Melting Point 66-67 °C[1]

Boiling Point 314.9 °C at 760 mmHg[1]

Density 1.272 g/lcm3[1]

SMILES CC1=CC(=C(C=C1)--INVALID-LINK--[O-])CO[1]
InChl Key IKEYTRGLCHZQHO-UHFFFAOYSA-N[1][2]

Commercial Availability and Suppliers

(5-Methyl-2-nitrophenyl)methanol is readily available from various chemical suppliers,
typically at research-grade purities of 95-98%. The compound is offered in quantities ranging
from milligrams to kilograms, catering to both laboratory-scale research and larger-scale
process development needs.
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Supplier Product Name Purity CAS Number
) 5-Methyl-2-nitrobenzyl
BOC Sciences 95% 66424-92-8[1]
alcohol
L (5-methyl-2-
CymitQuimica ) 98% 66424-92-8[2]
nitrophenyl)methanol
(5-Methyl-2- N
BLD Pharm ] Not specified 66424-92-8[3]
nitrophenyl)methanol
) ) 5-Methyl-2-nitrobenzyl
Sigma-Aldrich 98% 66424-92-8
alcohol
, (5-methyl-2- N
Chemdiv Not specified 66424-92-8|[5]

nitrophenyl)methanol

Researchers are advised to request a Certificate of Analysis (CoA) from the supplier to verify

the purity and identity of the compound before use.

Synthetic Pathways and Mechanistic Insights

The synthesis of (5-Methyl-2-nitrophenyl)methanol typically originates from commercially
available toluenic precursors. The strategic introduction of the nitro and hydroxymethyl groups

is key to the synthetic process. A common and logical approach involves the nitration of a

suitable toluene derivative followed by functional group manipulation.

A plausible synthetic route starts with 4-methylbenzoic acid. The process involves:

 Nitration: The aromatic ring is nitrated using a standard nitrating mixture (e.g., nitric acid in

sulfuric acid). The carboxylic acid group is a meta-director, while the methyl group is an

ortho-, para-director. The directing effects and steric hindrance favor the introduction of the

nitro group at the 2-position, ortho to the methyl group, yielding 4-methyl-3-nitrobenzoic acid.

e Reduction: The resulting carboxylic acid is then selectively reduced to the primary alcohol.

This transformation is commonly achieved using reducing agents such as borane-
tetrahydrofuran complex (BHs-THF), as demonstrated in the synthesis of structurally related
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compounds[6]. This method is preferred over harsher reagents like lithium aluminum hydride
(LAH) for better functional group tolerance and safety on a larger scale.

Synthesis of (5-Methyl-2-nitrophenyl)methanol

4-Methylbenzoic Acid

Nitration
(HNOs, H2S04)

@-Methyl-z-nitrobenzoic Aci(D

tep 2

Selective Reduction
(e.g., BH3-THF)

(5-Methyl-2-nitrophenyl)methanol

Click to download full resolution via product page
Caption: A plausible synthetic workflow for (5-Methyl-2-nitrophenyl)methanol.

Potential impurities in the final product can include unreacted starting materials, over-oxidized
products like the corresponding aldehyde or carboxylic acid, or regioisomers formed during the
nitration step. Therefore, robust purification methods such as column chromatography or
recrystallization are essential.
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Applications in Research and Drug Development

The strategic placement of reactive functional groups makes (5-Methyl-2-
nitrophenyl)methanol a highly versatile intermediate. The nitro group can be reduced to an
amine, the alcohol can be oxidized to an aldehyde or carboxylic acid, and the aromatic ring can
undergo further substitutions.

e Precursor to Amino Compounds: The most common transformation is the reduction of the
nitro group to an amine, yielding (5-amino-2-methylphenyl)methanol. This amino alcohol is a
valuable precursor for synthesizing heterocyclic systems, which form the core of many
pharmacologically active molecules, including kinase inhibitors and antipsychotic agents[7]

[8l.

o Synthesis of Aldehydes and Carboxylic Acids: The primary alcohol can be oxidized to 5-
methyl-2-nitrobenzaldehyde using mild oxidizing agents like pyridinium chlorochromate
(PCCQ)[7]. This aldehyde is a key building block for various condensation and coupling
reactions. Further oxidation yields 5-methyl-2-nitrobenzoic acid.

e Use in Dye and Pigment Synthesis: As a nitroaromatic compound, it can serve as a
precursor in the synthesis of azo dyes[7].

65-Methyl-2-nitrophenyl)methanoD
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Caption: Chemical versatility of (5-Methyl-2-nitrophenyl)methanol.

Quality Control: An Experimental Protocol

Ensuring the purity and identity of (5-Methyl-2-nitrophenyl)methanol is critical for its
successful application in synthesis. High-Performance Liquid Chromatography with UV
detection (HPLC-UV) is a robust and widely used method for this purpose.

Protocol: Purity Determination by HPLC-UV

This protocol is adapted from standard methods for analyzing related nitroaromatic
compounds[9].

1. Instrumentation and Materials:

o HPLC system with a UV-Vis detector

o C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 um patrticle size)

» Mobile Phase A: Water with 0.1% Formic Acid

» Mobile Phase B: Acetonitrile with 0.1% Formic Acid

o Solvent: Methanol (Pharma-grade)[10]

o (5-Methyl-2-nitrophenyl)methanol reference standard and sample for analysis
2. Standard and Sample Preparation:

e Stock Solution (1 mg/mL): Accurately weigh 10 mg of the (5-Methyl-2-
nitrophenyl)methanol reference standard and dissolve it in 10 mL of methanol.

o Working Standard (50 pg/mL): Dilute the stock solution 1:20 with the mobile phase mixture
(e.g., 50:50 A:B).

o Sample Solution (50 pg/mL): Prepare the sample to be analyzed at the same concentration
as the working standard using the same procedure.

3. Chromatographic Conditions:
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e Flow Rate: 1.0 mL/min
e Injection Volume: 10 pL
e Column Temperature: 30 °C
o UV Detection Wavelength: 230 nm (based on typical absorbance for similar compounds)[9]
o Gradient Elution:
o 0-1 min: 30% B
o 1-10 min: 30% to 90% B
o 10-12 min: 90% B
o 12-13 min: 90% to 30% B
o 13-15 min: 30% B (re-equilibration)
4. Data Analysis:
« Inject the working standard to determine the retention time of the main peak.
« Inject the sample solution.

o Calculate the purity of the sample by determining the area percentage of the main peak
relative to the total area of all peaks detected.

Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

Other essential analytical techniques for full characterization include Nuclear Magnetic
Resonance (NMR) for structural elucidation and Gas Chromatography-Mass Spectrometry
(GC-MS) for identifying volatile impurities[9].

Safety, Handling, and Storage

As with any chemical reagent, proper handling of (5-Methyl-2-nitrophenyl)methanol is
essential.
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» Hazard Classification: While specific data for this compound is limited, related nitroaromatic
compounds can be harmful if swallowed or inhaled and may cause skin and eye
irritation[11].

e Handling: Use in a well-ventilated area or fume hood. Wear appropriate personal protective
equipment (PPE), including safety goggles, gloves, and a lab coat[11]. Avoid breathing
dust[11].

o Storage: Store in a tightly sealed container in a cool, dry, and dark place to prevent
degradation[3]. It is classified as a combustible solid.

Always consult the Safety Data Sheet (SDS) provided by the supplier for complete and up-to-
date safety information[4][11].

Conclusion

(5-Methyl-2-nitrophenyl)methanol is a commercially accessible and highly valuable chemical
intermediate. Its utility in the synthesis of complex organic molecules, particularly for
pharmaceutical applications, is driven by the versatile reactivity of its nitro and hydroxymethyl
functional groups. A thorough understanding of its synthesis, potential impurities, and
appropriate analytical methods is crucial for researchers aiming to leverage this compound in
their work. By adhering to rigorous quality control and safety protocols, scientists can effectively
utilize (5-Methyl-2-nitrophenyl)methanol as a reliable building block in the development of
novel chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. bocsci.com [bocsci.com]
e 2. (5-methyl-2-nitrophenyl)methanol | CymitQuimica [cymitquimica.com]

e 3. 66424-92-8|(5-Methyl-2-nitrophenyl)methanol|BLD Pharm [bldpharm.com]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAB2047206&productDescription=2-METHYL-5-NITROPHENOL+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2047206&productDescription=2-METHYL-5-NITROPHENOL+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2047206&productDescription=2-METHYL-5-NITROPHENOL+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.bldpharm.com/products/66424-92-8.html
https://www.chemicalbook.com/msds/5-methyl-2-nitrobenzyl-alcohol.htm
https://www.fishersci.com/store/msds?partNumber=AAB2047206&productDescription=2-METHYL-5-NITROPHENOL+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1581344?utm_src=pdf-body
https://www.benchchem.com/product/b1581344?utm_src=pdf-body
https://www.benchchem.com/product/b1581344?utm_src=pdf-custom-synthesis
https://www.bocsci.com/product/5-methyl-2-nitrobenzyl-alcohol-cas-66424-92-8-324749.html
https://cymitquimica.com/products/IN-DA003BY7/5-methyl-2-nitrophenylmethanol/
https://www.bldpharm.com/products/66424-92-8.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581344?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 4. chemicalbook.com [chemicalbook.com]

e 5. Compound (5-methyl-2-nitrophenyl)methanol - Chemdiv [chemdiv.com]

e 6. 5-Methoxy-2-nitrobenzyl alcohol synthesis - chemicalbook [chemicalbook.com]

e 7. (2-Methyl-5-nitrophenyl)methanol (22474-47-1) for sale [vulcanchem.com]

e 8. benchchem.com [benchchem.com]

e 9. benchchem.com [benchchem.com]

e 10. Innovations in Pharmaceutical Processes with Pharma-Grade Methanol [purosolv.com]
e 11. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [commercial suppliers of (5-Methyl-2-
nitrophenyl)methanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581344#commercial-suppliers-of-5-methyl-2-
nitrophenyl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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